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Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858 Get Quote

Wofasteril Material Compatibility Technical
Support Center
This technical support center provides guidance on the material compatibility of Wofasteril®
with common laboratory plastics. For researchers, scientists, and drug development

professionals, ensuring the integrity of laboratory equipment is critical for reliable experimental

outcomes.

Frequently Asked Questions (FAQs)
Q1: What is Wofasteril and what are its active ingredients?

Wofasteril is a disinfectant and sterilant solution. Its primary active ingredients are peracetic

acid (PAA) and hydrogen peroxide (H₂O₂). The compatibility of laboratory plastics with

Wofasteril is largely determined by their resistance to these strong oxidizing agents.

Q2: Is Wofasteril compatible with my plastic labware?

The compatibility of Wofasteril with plastic labware depends on the type of plastic, the

concentration of the Wofasteril solution, the contact time, and the temperature. Some plastics

may degrade, swell, or become brittle upon prolonged exposure. Always consult the

manufacturer's guidelines and, when in doubt, perform a spot test on a non-critical surface

before widespread use.[1][2][3][4]
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Q3: What are the general compatibility ratings for common laboratory plastics with Wofasteril's
active ingredients?

The following table summarizes the general chemical resistance of common laboratory plastics

to peracetic acid and hydrogen peroxide, the active components of Wofasteril. Note that these

are general guidelines, and compatibility can be affected by factors such as concentration,

temperature, and exposure duration.[5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20]

Table 1: Chemical Compatibility of Common Laboratory Plastics with Wofasteril Active

Ingredients
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Plastic Material

Chemical
Resistance to
Peracetic Acid
(PAA)

Chemical
Resistance to
Hydrogen Peroxide
(H₂O₂)

General
Recommendation
for Wofasteril Use

Polyethylene (PE) Good to Excellent Excellent
Suitable for most

applications.

Polypropylene (PP) Good to Limited Excellent

Generally Suitable,

but long-term

exposure may cause

some degradation.[6]

[10][21][22]

Polystyrene (PS) Limited to Poor Good to Limited

Not Recommended

for prolonged contact.

May cause crazing or

cracking.[8][14][17]

[23]

Polycarbonate (PC) Limited to Poor Good

Not Recommended.

Prone to stress

cracking and chemical

attack.[24][25][26][27]

[28]

Polyvinyl Chloride

(PVC)
Limited Good

Use with Caution.

Plasticized PVC may

be more susceptible

to degradation.[6][11]

[29][30]

Rating Key:

Excellent: No effect.

Good: Minor effect, slight discoloration or swelling.

Limited: Moderate effect, not recommended for continuous use.
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Poor/Not Recommended: Severe effect, significant degradation.

Q4: How can I test the compatibility of Wofasteril with my specific labware?

It is highly recommended to perform a compatibility test under your specific experimental

conditions. A general protocol for this is provided in the "Experimental Protocols" section below.

The manufacturer of Wofasteril also suggests testing on an inconspicuous area first.[1][4]

Troubleshooting Guide
Issue Possible Cause Recommended Action

Plasticware appears cloudy,

crazed, or cracked after

disinfection.

Chemical incompatibility. The

plastic may be polystyrene or

polycarbonate, which have

poor resistance to the active

ingredients of Wofasteril.

Immediately discontinue use of

the affected plasticware with

Wofasteril. Switch to a more

compatible plastic such as

polyethylene or polypropylene.

Plastic tubing becomes brittle

and cracks.

Material degradation.

Prolonged exposure or use at

elevated temperatures can

accelerate the aging of some

plastics.

Replace the tubing with a more

chemically resistant option.

Consider the concentration of

Wofasteril and the contact

time.

Disinfected surfaces feel sticky

or soft.

Plasticizer leaching or surface

degradation. This can be

common with flexible PVC.

Reduce the contact time with

Wofasteril. If the issue persists,

switch to a different plastic.

Unexpected experimental

results after disinfection.

Leaching of chemicals from the

plastic into the experimental

solution.

Verify the compatibility of your

plasticware. Consider using

plastics with higher chemical

resistance, such as PTFE for

critical applications, although

Wofasteril compatibility should

still be verified.

Experimental Protocols
Protocol: Assessing Material Compatibility of Laboratory Plastics with Wofasteril
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This protocol is based on the principles of ASTM D543 - Standard Practices for Evaluating the

Resistance of Plastics to Chemical Reagents.[10][13][31]

1. Materials:

Samples of the plastic material to be tested (e.g., cut pieces of labware, test strips).
Wofasteril solution at the intended use-concentration.
Control solution (e.g., deionized water).
Sealed containers for immersion.
Calipers and analytical balance.
Visual inspection tools (e.g., magnifying glass).

2. Procedure:

Initial Measurements: For each plastic sample, measure and record its dimensions, weight,
and visual appearance (color, transparency, surface texture).
Immersion: Place the plastic samples in sealed containers with the Wofasteril solution. For
the control group, place samples in containers with the control solution. Ensure samples are
fully submerged.
Exposure: Maintain the containers at the intended operating temperature for a specified
period (e.g., 24, 48, or 72 hours, or longer to simulate prolonged use).
Post-Exposure Analysis:

Carefully remove the samples from the solutions and rinse with deionized water.
Dry the samples thoroughly.
Re-measure the dimensions and weight of each sample.
Visually inspect for any changes such as swelling, discoloration, crazing, cracking, or
softening.

Data Interpretation: Compare the post-exposure measurements and observations with the
initial data. Significant changes in weight, dimensions, or appearance indicate material
incompatibility.

Visualizations
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Identify Plastic Type and Wofasteril Concentration

Consult Compatibility Table

Is it rated 'Good' or 'Excellent'?

Perform a Spot Test on a Non-Critical Area

Yes

Do Not Use - Select Alternative Plastic

No/Uncertain

Conduct Detailed Compatibility Test (ASTM D543)

For Critical Applications

Observe for Adverse Effects (Crazing, Swelling)

No Adverse Effect Adverse Effect Observed

Proceed with Use

Click to download full resolution via product page

Caption: Workflow for assessing Wofasteril compatibility with lab plastics.
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Plastic Damage Observed After Disinfection

Identify the Type of Plastic

Is it Polystyrene (PS) or Polycarbonate (PC)?

Switch to Polyethylene (PE) or Polypropylene (PP)

Yes

Is it PVC?

No

Reduce Contact Time and/or Concentration

Yes

Other Plastic Type

No

Problem Resolved?

No

Continue with Modified Protocol

Yes

Review Disinfection Protocol (Time, Temp, Conc.)

Click to download full resolution via product page

Caption: Troubleshooting guide for plastic degradation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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